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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive literature review of the applications of
cobalt and thorium in the nuclear field. It is designed to be a core resource for researchers,
scientists, and professionals in drug development, offering detailed insights into the production,
properties, and uses of these two critical elements. This guide summarizes key quantitative
data, outlines experimental protocols, and visualizes complex processes to facilitate a deeper
understanding of their roles in nuclear science and technology.

Cobalt in Nuclear Applications: A Workhorse of
Radiation

Cobalt, primarily its radioisotope cobalt-60 (6°Co), is a cornerstone of various nuclear
applications, renowned for its utility as a potent gamma radiation source. Produced artificially in
nuclear reactors, °°Co has indispensable roles in medicine, industry, and research.

Production of Cobalt-60

Cobalt-60 is produced by the neutron activation of the stable cobalt isotope, cobalt-59 (>°Co).
[1][2] This process typically occurs in nuclear reactors where >°Co targets are irradiated with
neutrons.[3][4] The primary reaction is:

>°Co +n -~ °°Co
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CANDU (CANada Deuterium Uranium) reactors are particularly well-suited for ®°Co production
due to their high neutron flux.[5][6] In these reactors, stainless steel adjuster rods are replaced
with cobalt-59 adjuster rods.[6] The production rate of ¢°Co is directly proportional to the
neutron flux and the neutron capture cross-section of >°Co.[2]

A typical process for producing cobalt-60 in a CANDU reactor involves the following steps:

Target Preparation: High-purity cobalt-59 slugs or pellets are encapsulated in materials like
stainless steel or Zircaloy to protect the cobalt from corrosion and to contain any potential
contamination.[7]

Irradiation: The encapsulated cobalt targets are inserted into the reactor core, often in place
of control rods or in specially designed irradiation channels.[6] They are subjected to a high
thermal neutron flux for a predetermined period, which can range from months to years,
depending on the desired specific activity of the final product.[2][7]

Cooling and Extraction: After irradiation, the now highly radioactive cobalt-60 is removed
from the reactor and stored in a cooling pool to allow for the decay of short-lived isotopes.[8]

Source Encapsulation: The cobalt-60 is then processed in hot cells, where it is double-
encapsulated in welded stainless steel containers to ensure safe handling and prevent
leakage of radioactive material.[6][9]

Quality Control: The encapsulated sources undergo rigorous testing, including leak tests and
activity measurements, to certify their integrity and performance.[8]

Properties of Cobalt-60

Cobalt-60 is a synthetic radioactive isotope with a half-life of 5.27 years.[10] It decays via beta
decay to a stable isotope of nickel-60 (°°Ni), emitting two high-energy gamma rays in the
process, with energies of 1.17 MeV and 1.33 MeV.[1][11] These powerful gamma rays are the
primary reason for ¢°Co's widespread use.
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Property Value

Half-life 5.2714 years[1]

Decay Mode Beta decay[10]

Gamma Ray Energies 1.17 MeV and 1.33 MeV[1]
Beta Particle Max Energy 0.318 MeV

Specific Activity Up to ~400-500 Ci/g[7]

Table 1: Physical and Nuclear Properties of Cobalt-60

Applications of Cobalt-60

The high-energy gamma radiation from cobalt-60 has a multitude of applications across various
sectors.

» Radiotherapy: Cobalt-60 is extensively used in external beam radiotherapy (teletherapy) to
treat cancer. The gamma rays are directed at tumors to destroy cancerous cells.[3]

 Sterilization of Medical Equipment: A significant portion of single-use medical devices, such
as syringes, gloves, and surgical instruments, are sterilized using ®°Co gamma irradiation.
[12] This method is effective, reliable, and can be performed on packaged items.[4]

e Blood Irradiation: Gamma irradiation is used to irradiate blood products to prevent
transfusion-associated graft-versus-host disease.

« Industrial Radiography: The penetrating gamma rays from ¢°Co are used for non-destructive
testing of materials, such as inspecting welds and metal castings for flaws.[9][13]

o Food Irradiation: Cobalt-60 is used to irradiate food to kill bacteria, insects, and parasites,
thereby extending shelf life and preventing foodborne illnesses.[3]

e Polymer Modification: Gamma radiation can be used to modify the properties of polymers,
such as cross-linking to improve strength and durability.
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Thorium in Nuclear Applications: A Sustainable
Future?

Thorium, a naturally abundant element, presents a compelling alternative to uranium as a
nuclear fuel.[14] The thorium fuel cycle offers several potential advantages, including greater
fuel availability, reduced production of long-lived radioactive waste, and enhanced proliferation
resistance.[15]

The Thorium Fuel Cycle

Unlike uranium, which contains a fissile isotope (23°U), natural thorium is composed almost
entirely of the fertile isotope thorium-232 (232Th).[16] This means that 232Th cannot directly
sustain a nuclear chain reaction. Instead, it must first be converted into a fissile isotope,
uranium-233 (233U), through neutron capture.[14][17]

The key steps in the thorium fuel cycle are:

o Neutron Capture: A 232Th nucleus absorbs a neutron to become thorium-233 (233Th). 232Th + n
- 233Th

o Beta Decay: 233Th is unstable and undergoes beta decay with a half-life of about 22 minutes
to become protactinium-233 (233Pa).[17] 233Th — 233Pa + 3~
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¢ Second Beta Decay: #*3Pa is also unstable and undergoes a second beta decay with a
longer half-life of about 27 days to become the fissile isotope uranium-233 (233U).[17] 23Pa
— 28 + B~

» Fission: The produced 233U can then undergo fission upon absorbing a neutron, releasing
energy and more neutrons to sustain the chain reaction.
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The Thorium Fuel Cycle.
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Properties of Thorium-Based Fuels

Thorium dioxide (ThOz2) exhibits several favorable properties compared to uranium dioxide
(UO2), the standard fuel in most current reactors.

Property Thorium Dioxide (ThO2) Uranium Dioxide (UOz2)
Melting Point ~3350 °C ~2800 °C
Thermal Conductivity Higher Lower

Coefficient of Thermal _
. Lower Higher
Expansion

) N More stable, does not oxidize o
Chemical Stability furth Can oxidize to UsOs
urther

Table 2: Comparison of Physical Properties of Thorium and Uranium Dioxides[14][15]

These superior thermal and chemical properties suggest that thorium-based fuels could have
better performance and safety margins in a reactor.[18]

Advantages and Challenges of the Thorium Fuel Cycle

e Abundance: Thorium is estimated to be three to four times more abundant in the Earth's
crust than uranium.[16][19]

e Reduced Long-Lived Waste: The thorium fuel cycle produces significantly smaller quantities
of long-lived transuranic elements (like plutonium and americium) compared to the uranium-
plutonium cycle.[14]

o Proliferation Resistance: The uranium-233 produced in the thorium cycle is always
contaminated with traces of uranium-232 (232U), which has a decay chain that includes
strong gamma emitters.[20] This makes the material more difficult to handle and less
attractive for diversion to weapons programs.[21]

o Higher Neutron Economy: Uranium-233 has a higher neutron yield per neutron absorbed
than uranium-235 or plutonium-239 in a thermal neutron spectrum, which can lead to more
efficient fuel utilization and the potential for breeding in a thermal reactor.[16]
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« Initial Fissile Material: Since thorium is not fissile itself, a "driver" fuel such as enriched
uranium or plutonium is required to start the nuclear reaction.[14][22]

» Fuel Fabrication and Reprocessing: Thorium dioxide has a very high melting point, making it
more challenging to fabricate into fuel pellets.[23] The irradiated fuel is also difficult to
dissolve for reprocessing.[18] The THOREX (Thorium-Uranium Extraction) process, an
adaptation of the PUREX process used for uranium fuels, is required to separate 233U, but it
presents its own technical challenges.[24]

» Radiological Issues: The presence of highly radioactive 232U and its daughter products in the
recycled thorium fuel necessitates remote handling and heavily shielded facilities for fuel
fabrication and reprocessing, which increases costs.[18][23]

e Technological immaturity: The thorium fuel cycle is less developed than the uranium fuel
cycle, and significant research and development are still needed to commercialize thorium-
based reactors.[25]

The THOREX (Thorium-Uranium Extraction) process is a liquid-liquid extraction method to
separate uranium and thorium from fission products in spent thorium fuel. A simplified outline of
the process is as follows:

o Decladding and Dissolution: The fuel rods are mechanically sheared, and the fuel is
dissolved in a solution of nitric acid with a fluoride catalyst (e.qg., hydrofluoric acid) to break
down the highly refractory thorium dioxide.[26] Aluminum nitrate is often added to complex
the fluoride ions and reduce corrosion of the processing equipment.[26]

e Solvent Extraction (Uranium Separation): The dissolved fuel solution is contacted with a
solvent, typically tributyl phosphate (TBP) diluted in a hydrocarbon solvent like dodecane.
[26] By carefully controlling the acidity and TBP concentration (e.g., 3% TBP), uranium is
selectively extracted into the organic phase, leaving thorium and most fission products in the
agueous phase.[26]

 Stripping (Uranium Recovery): The uranium is then stripped from the organic solvent back
into an aqueous solution using a dilute nitric acid solution.

e Thorium Separation (Optional): If thorium is also to be recovered, the aqueous raffinate from
the first extraction step is treated with a higher concentration of TBP (e.g., 38% TBP) to
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extract the thorium.[26]

e Product Purification: Both the uranium and thorium products undergo further purification
steps to remove any remaining fission products.

o Waste Management: The remaining fission products in the aqueous waste stream are
vitrified into a stable glass form for long-term disposal.

Conclusion

Cobalt-60 and thorium represent two vastly different but equally important elements in the
landscape of nuclear applications. Cobalt-60 is a mature and indispensable technology,
providing the gamma radiation that underpins critical medical and industrial processes. Its
production and application are well-understood, though ensuring a continuous and secure
supply remains a key focus.

Thorium, on the other hand, represents a potential future direction for nuclear energy. Its fuel
cycle promises significant advantages in terms of sustainability, waste management, and
proliferation resistance. However, substantial technical and economic challenges must be
overcome before thorium-based reactors can be deployed on a commercial scale. Continued
research and development in fuel fabrication, reprocessing, and reactor design will be crucial to
unlocking the full potential of this abundant energy resource.

This guide has provided a technical overview of these elements, summarizing their properties,
production methods, and applications. It is intended to serve as a foundational resource for
professionals seeking to understand the current state and future possibilities of cobalt and
thorium in the nuclear domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cobalt-60 - Wikipedia [en.wikipedia.org]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://barc.gov.in/barc_nl/2022/2022010204.pdf
https://www.benchchem.com/product/b15483530?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Cobalt-60
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Manufacturing Cobalt-60 [scipython.com]

. m.youtube.com [m.youtube.com]

. doh.wa.gov [doh.wa.gov]

. Cobalt-60 production in CANDU power reactors [inis.iaea.org]
. huclearfaqg.ca [nuclearfaq.ca]

. osti.gov [osti.gov]

. liaglobal.com [iiaglobal.com]

© 00 N oo o b~ w DN

. gsa-global.com [gsa-global.com]
10. Cobalt-60 | Radiation Emergencies | CDC [cdc.gov]
11. hpschapters.org [hpschapters.org]

12. Radioactive Sources and Alternative Technologies in Industrial Applications - Radioactive
Sources - NCBI Bookshelf [nchi.nlm.nih.gov]

13. eecindia.com [eecindia.com]

14. Thorium fuel cycle - Wikipedia [en.wikipedia.org]

15. nuclear-power.com [nuclear-power.com]

16. nuclear-power.com [nuclear-power.com]

17. Uranium-233 - Wikipedia [en.wikipedia.org]

18. www-pub.iaea.org [www-pub.iaea.org]

19. polytechnigue-insights.com [polytechnique-insights.com]
20. oecd-nea.org [oecd-nea.org]

21. What Safety Advantages Do Thorium Reactors Offer? — Question [energy.sustainability-
directory.com]

22. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
23. osti.gov [osti.gov]

24. researchgate.net [researchgate.net]

25. quora.com [quora.com]

26. barc.gov.in [barc.gov.in]

To cite this document: BenchChem. [A Technical Guide to Cobalt and Thorium in Nuclear
Applications]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://scipython.com/blog/manufacturing-cobalt-60/
https://m.youtube.com/watch?v=Y_RZ79qP_Pk
https://doh.wa.gov/sites/default/files/legacy/Documents/Pubs//320-078_co60_fs.pdf
https://inis.iaea.org/records/01ve6-cfv66
https://www.nuclearfaq.ca/malkoskie_cobalt_paper.pdf
https://www.osti.gov/servlets/purl/10115642
https://iiaglobal.com/wp-content/uploads/2021/09/FactSheet_Gamma-v5.pdf
https://www.qsa-global.com/cobalt-60-industrial-isotopes
https://www.cdc.gov/radiation-emergencies/hcp/isotopes/cobalt-60.html
http://hpschapters.org/northcarolina/NSDS/cobalt.pdf
https://www.ncbi.nlm.nih.gov/books/NBK573879/
https://www.ncbi.nlm.nih.gov/books/NBK573879/
https://www.eecindia.com/index.php/portfolio/cobalt-co-60/
https://en.wikipedia.org/wiki/Thorium_fuel_cycle
https://www.nuclear-power.com/nuclear-power-plant/nuclear-fuel/thorium-fuel-vs-uranium-fuel/
https://www.nuclear-power.com/nuclear-power-plant/nuclear-fuel/thorium-vs-uranium/
https://en.wikipedia.org/wiki/Uranium-233
https://www-pub.iaea.org/MTCD/Publications/PDF/TE_1450_web.pdf
https://www.polytechnique-insights.com/en/braincamps/energy/the-latest-technological-advances-in-nuclear-energy/can-thorium-compete-with-uranium-as-a-nuclear-fuel/
https://www.oecd-nea.org/upload/docs/application/pdf/2019-12/7228-thorium-es.pdf
https://energy.sustainability-directory.com/question/what-safety-advantages-do-thorium-reactors-offer/
https://energy.sustainability-directory.com/question/what-safety-advantages-do-thorium-reactors-offer/
https://assets.publishing.service.gov.uk/media/5a79a2bded915d0422069ebe/6300-comparison-fuel-cycles.pdf
https://www.osti.gov/servlets/purl/1327691
https://www.researchgate.net/publication/301243106_Reprocessing_of_Thorium_Fuel_Pyrochemical_and_Aqueous_Routes
https://www.quora.com/Why-are-thorium-reactors-seemingly-so-difficult-to-implement-Havent-working-thorium-based-reactors-already-been-tested-decades-ago
https://barc.gov.in/barc_nl/2022/2022010204.pdf
https://www.benchchem.com/product/b15483530#literature-review-of-cobalt-and-thorium-in-nuclear-applications
https://www.benchchem.com/product/b15483530#literature-review-of-cobalt-and-thorium-in-nuclear-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15483530#literature-review-of-cobalt-and-thorium-in-
nuclear-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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